Cas no 921815-99-8 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide
• CAS No: 921815-99-8
• MF: C₂₂H₂₅N₃O₆S₂
• MW: 491.580403089523
• CID: 6566160
• Update Time: 2025-07-15

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide
• 2,5-diethoxy-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide

• Inchi： 1S/C22H25N3O6S2/c1-4-30-18-11-13-20(31-5-2)21(15-18)33(28,29)25-17-9-7-16(8-10-17)19-12-14-22(24-23-19)32(26,27)6-3/h7-15,25H,4-6H2,1-3H3
• InChI Key： CUWDDTDGFFWDKW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)=CC(OCC)=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide (CAS No. 921815-99-8)

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide (CAS No. 921815-99-8) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its pyridazine and diethoxybenzene moieties, exhibits potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Its ethanesulfonyl group further enhances its reactivity, making it a valuable candidate for medicinal chemistry studies.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in treating various conditions. Researchers are particularly intrigued by the structure-activity relationship (SAR) of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide, as it offers insights into designing more effective therapeutics. The compound's pyridazin-3-yl core is a focal point for studies on kinase inhibition, a hot topic in oncology and inflammation research. Additionally, its diethoxybenzene component contributes to improved solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of CAS No. 921815-99-8 involves multi-step organic reactions, including sulfonylation and etherification, which are critical for achieving high purity and yield. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. This rigorous quality control ensures its suitability for preclinical studies, where it has shown promise in targeted therapy applications. The compound's mechanism of action is under investigation, with preliminary data suggesting interactions with ATP-binding sites in enzymes.

From an industrial perspective, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide aligns with the growing trend of personalized medicine. Its modular structure allows for derivatization, enabling researchers to tailor its properties for specific biological targets. This adaptability is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal modifications to enhance efficacy. As such, this compound is frequently referenced in discussions about high-throughput screening and fragment-based drug design.

Environmental and regulatory considerations are also paramount when working with sulfonamide derivatives. While CAS No. 921815-99-8 is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound's stability under various pH and temperature conditions is a subject of ongoing research, particularly for formulation scientists aiming to develop stable drug products. These studies are crucial for ensuring compliance with ICH guidelines and other regulatory frameworks.

In summary, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,5-diethoxybenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from enzyme modulation to drug delivery optimization, highlight its potential to address unmet medical needs. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and therapeutic innovation.